Cas no 1781658-01-2 (2-(3-ethoxy-2-methoxyphenyl)propanal)

• Product Name: 2-(3-ethoxy-2-methoxyphenyl)propanal
• CAS No: 1781658-01-2
• Molecular Formula: C₁₂H₁₆O₃
• Molecular Weight: 208.253643989563
• CID: 5996984
• PubChem ID: 105461688

2-(3-ethoxy-2-methoxyphenyl)propanal Properties

Names and Identifiers

• 2-(3-ethoxy-2-methoxyphenyl)propanal
• EN300-1820041
• 1781658-01-2

• InChIKey： BEHWANGRJHOWEU-UHFFFAOYSA-N
• Inchi： 1S/C12H16O3/c1-4-15-11-7-5-6-10(9(2)8-13)12(11)14-3/h5-9H,4H2,1-3H3
• SMILES： O(CC)C1=CC=CC(=C1OC)C(C=O)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes